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Compound of Interest

Compound Name: 2-Isopropoxybutanohydrazide
CAS No.: 1049749-98-5; 915921-95-8
Cat. No.: B2640858
Get Quote
. J

Chemical Identity & Nomenclature

2-isopropoxybutanoic acid hydrazide is an alpha-alkoxy functionalized acid hydrazide. It is
structurally characterized by a four-carbon butyric acid backbone, an isopropoxy ether linkage
at the alpha position (C2), and a terminal hydrazide group.

Synonyms & ldentifiers

In the absence of a widely published commodity CAS number for this specific derivative,
researchers must rely on systematic nomenclature for database queries and patent filings.
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Nomenclature Standard Synonym /| Name

IUPAC (Systematic) 2-(propan-2-yloxy)butanehydrazide

CAS Index Name Butanoic acid, 2-(1-methylethoxy)-, hydrazide
Alternative Common 2-Isopropoxybutyrohydrazide

Alternative Common -Isopropoxybutyric acid hydrazide

Structural Code C7H16N202

Structural Analysis[1]

» Core Scaffold: Butanoic acid (C4).

e Functional Group A (Alpha-Substituent): Isopropoxy group [-O-CH(CH3)2] at C2. This group
introduces lipophilicity and steric bulk near the reaction center.

e Functional Group B (Reactive Terminus): Hydrazide [-C(=O)NHNH2]. This is the primary site
for cyclization reactions.

Synthetic Methodology

As this compound is often a "make-to-order” intermediate rather than a catalog item, the
following protocol outlines its synthesis from commercially available 2-bromobutyric acid.
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Figure 1: Synthetic pathway from 2-bromobutyric acid to the target hydrazide.

Step-by-Step Protocol
Phase 1: Formation of the Alpha-Alkoxy Ester
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Obijective: Displace the alpha-bromide with an isopropoxide group while simultaneously forming
the ester (or transesterifying).

» Reagents: Sodium hydride (NaH, 60% dispersion), Isopropanol (anhydrous), 2-Bromobutyric
acid.

e Procedure:
o Suspend NaH (2.2 eq) in dry THF or neat Isopropanol under

atmosphere.

o Add 2-Bromobutyric acid dropwise at 0°C.

o Heat to reflux (approx. 80°C) for 4—6 hours. The alkoxide acts as both a base and a
nucleophile, displacing the bromide via

mechanism.

o Workup: Quench with dilute HCI, extract with ethyl acetate, and concentrate.

e Checkpoint: Verify the intermediate Isopropyl 2-isopropoxybutanoate (or Ethyl ester if
ethanol was used) via TLC.

Phase 2: Hydrazinolysis

Objective: Convert the ester to the hydrazide.[1]
e Reagents: Hydrazine hydrate (80% or 99%), Ethanol (absolute).
» Procedure:
o Dissolve the intermediate ester in absolute ethanol (0.5 M concentration).

o Add Hydrazine hydrate (3.0 — 5.0 equivalents) dropwise. Note: Excess hydrazine drives
the equilibrium forward and prevents dimer formation.

o Reflux for 6-12 hours. Monitor the disappearance of the ester spot on TLC.
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o Purification: Concentrate the solvent. The hydrazide often precipitates upon cooling or
addition of cold ether/hexane. Recrystallize from ethanol/ether if necessary.

Applications in Drug Discovery

The 2-isopropoxybutanoic acid hydrazide moiety is primarily a pharmacophore precursor. It is
used to generate heterocyclic rings that mimic amide bonds but possess better metabolic
stability.

Key Transformation: 1,3,4-Oxadiazole Formation

The most common application is the cyclization with carboxylic acids or aldehydes to form
1,3,4-oxadiazoles, a privileged scaffold in medicinal chemistry (e.g., for kinase inhibition or anti-
infectives).
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Figure 2: Divergent synthesis utility of the hydrazide scaffold.

Biological Relevance[2][3][4][5]

« Lipophilicity Modulation: The isopropoxy group at the alpha position increases the

of the molecule compared to a simple ethyl or methyl group, potentially improving blood-
brain barrier (BBB) penetration.

o Metabolic Stability: The steric bulk of the isopropyl group adjacent to the carbonyl (or the
resulting heterocycle) can hinder hydrolytic enzymes, extending the half-life of the drug
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candidate.

Quantitative Properties (Predicted)

In the absence of experimental data for this specific derivative, the following physiochemical
properties are calculated based on Group Contribution Methods (GCM).

Property Predicted Value Significance

Molecular Formula

Molecular Weight 160.21 g/mol Fragment-based drug design
LogP (Octanol/Water) ~0.8-1.1 Moderate lipophilicity
Topological Polar Surface Area £5 A Good oral bioavailability (<140
(TPSA) Az)

Hydrazide
H-Bond Donors 2

and

Carbonyl
H-Bond Acceptors 3 , Ether

, Hydrazide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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